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Compound of Interest

Compound Name: Alverine Citrate

Cat. No.: B195578 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation of Alverine Citrate
solutions in Dimethyl Sulfoxide (DMSO) for use in experimental settings. It includes solubility

data, step-by-step instructions for creating stock and working solutions, and storage

recommendations.

Introduction
Alverine Citrate is a smooth muscle relaxant used for functional gastrointestinal disorders.[1]

[2] It functions as a 5-HT1A receptor antagonist with an IC50 of 101 nM.[1][2] For in vitro and

some in vivo experiments, it is often necessary to prepare a concentrated stock solution in an

organic solvent, such as DMSO, before further dilution into aqueous buffers or cell culture

media. This protocol outlines the best practices for dissolving and storing Alverine Citrate to

ensure solution stability and experimental reproducibility.

Alverine Citrate Properties
Appearance: Crystalline solid[3]

Molecular Weight: 473.6 g/mol

Storage (Solid): Store at 4°C for up to 4 years or -20°C for up to 3 years
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Solubility Data
Alverine Citrate is soluble in organic solvents like DMSO. However, reported solubility values

vary across different suppliers. It is crucial to use fresh, anhydrous DMSO, as the solvent is

hygroscopic and absorbed moisture can significantly reduce the solubility of the compound.

Table 1: Solubility of Alverine Citrate in DMSO

Solubility (mg/mL)
Molar
Concentration
(mM)

Source Notes

~30 mg/mL ~63.3 mM Cayman Chemical N/A

≥23.68 mg/mL ≥50.0 mM APExBIO, GlpBio N/A

55 mg/mL 116.1 mM TargetMol
Sonication is

recommended.

95 mg/mL 200.6 mM Selleck Chemicals Use fresh DMSO.

100 mg/mL 211.2 mM MedChemExpress
Requires sonication;

use fresh DMSO.

Experimental Protocols
Protocol for Preparing a Concentrated Stock Solution
(e.g., 100 mM)
This protocol provides a method for preparing a 100 mM stock solution of Alverine Citrate in

DMSO.

Materials:

Alverine Citrate (solid, ≥98% purity)

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance
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Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional, but recommended)

Inert gas (e.g., argon or nitrogen) (optional)

Procedure:

Calculate Required Mass: To prepare 1 mL of a 100 mM stock solution, calculate the mass of

Alverine Citrate needed:

Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000 (mg/g)

Mass (mg) = 0.1 mol/L × 0.001 L × 473.6 g/mol × 1000 mg/g = 47.36 mg

Weigh Compound: Carefully weigh 47.36 mg of Alverine Citrate solid and place it into a

sterile vial.

Add Solvent: Add 1 mL of fresh, anhydrous DMSO to the vial containing the Alverine
Citrate.

Promote Dissolution:

Cap the vial securely and vortex thoroughly for 1-2 minutes.

If the solid does not fully dissolve, place the vial in a sonicator bath for 5-10 minutes.

Gentle warming may also aid dissolution.

Visually inspect the solution to ensure no particulates are present. The solution should be

clear.

Inert Gas Purge (Optional): For enhanced stability, the solvent can be purged with an inert

gas before use, and the headspace of the vial can be flushed with the gas before sealing.

Storage and Aliquoting:
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To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 20 µL) in sterile microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage (6-12 months) or at -20°C for short-term

storage (1 month).

Protocol for Preparing a Working Solution for Cell
Culture
This protocol describes the dilution of the DMSO stock solution into an aqueous medium for

cell-based assays.

Procedure:

Determine Final Concentration: Decide the final concentration of Alverine Citrate required

for your experiment (e.g., 10 µM).

Calculate Dilution: Calculate the volume of stock solution needed. To prepare 1 mL of a 10

µM working solution from a 100 mM stock, a 1:10,000 dilution is required.

Volume of Stock = (Final Concentration × Final Volume) / Stock Concentration

Volume of Stock = (10 µM × 1 mL) / 100,000 µM = 0.0001 mL or 0.1 µL

Perform Serial Dilutions: Direct dilution of such a small volume is impractical and can lead to

precipitation. A serial or stepwise dilution is recommended.

Step 1 (Intermediate Dilution): Prepare a 1 mM intermediate solution by diluting the 100

mM stock 1:100. Add 2 µL of the 100 mM stock solution to 198 µL of sterile cell culture

medium or PBS. Mix thoroughly by gentle pipetting.

Step 2 (Final Dilution): Prepare the final 10 µM working solution by diluting the 1 mM

intermediate solution 1:100. For example, add 10 µL of the 1 mM solution to 990 µL of cell

culture medium.

Mixing Technique: When diluting the DMSO stock into the aqueous medium, add the stock

solution dropwise while gently vortexing or mixing the medium to prevent precipitation.
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Control Group: Always prepare a vehicle control containing the same final concentration of

DMSO as the treatment group (e.g., 0.1% DMSO) to account for any effects of the solvent on

the cells. The final DMSO concentration in cell culture should typically be kept below 0.5%.

Signaling Pathways and Workflows
The following diagrams illustrate the experimental workflow for solution preparation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Alverine Citrate Solution Preparation

Stock Solution Preparation

Working Solution Preparation

1. Weigh Alverine
Citrate Solid

2. Add Anhydrous
DMSO

3. Vortex / Sonicate
to Dissolve

4. Aliquot for Storage

5. Store at -80°C

6. Thaw Stock
Aliquot

For Experiment

7. Prepare Intermediate
Dilution in Medium

8. Prepare Final
Working Solution

9. Apply to
Experiment

Click to download full resolution via product page

Caption: Workflow for preparing Alverine Citrate stock and working solutions.
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Disclaimer: This protocol is intended for research use only. Users should consult the complete

Safety Data Sheet (SDS) for Alverine Citrate before handling and wear appropriate personal

protective equipment. Experimental conditions may need to be optimized for specific

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. selleckchem.com [selleckchem.com]

2. glpbio.com [glpbio.com]

3. cdn.caymanchem.com [cdn.caymanchem.com]

To cite this document: BenchChem. [Application Note and Protocol: Dissolving Alverine
Citrate in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b195578#protocol-for-dissolving-alverine-citrate-in-
dmso-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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